Cas no 1268627-54-8 ((Z,Z)-5,11-Eicosadienoic Acid-d4)

• Product Name: (Z,Z)-5,11-Eicosadienoic Acid-d4
• CAS No: 1268627-54-8
• MF: C₂₀H₃₆O₂
• MW: 312.523293495178
• CID: 1004003
• Update Time: 2025-06-08

(Z,Z)-5,11-Eicosadienoic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• (Z,Z)-5,11-Eicosadienoic Acid
• (5Z,11Z)-5,6,11,12-tetradeuterioicosa-5,11-dienoic acid
• (Z,Z)-5,11-Eicosadienoic Acid-d4

• Inchi： 1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10,15-16H,2-8,11-14,17-19H2,1H3,(H,21,22)/b10-9-,16-15-/i9D,10D,15D,16D
• InChI Key： RCYNQXHBZULXMM-GKPDOCOTSA-N
• SMILES： OC(CCC/C(/[2H])=C(/[2H])\CCCC/C(/[2H])=C(/[2H])\CCCCCCCC)=O

Computed Properties

• Exact Mass: 312.29700

Experimental Properties

• PSA: 37.30000
• LogP: 6.66470

Additional information on (Z,Z)-5,11-Eicosadienoic Acid-d4

Introduction to (Z,Z)-5,11-Eicosadienoic Acid-d4 (CAS No. 1268627-54-8)

Compound with the chemical name (Z,Z)-5,11-Eicosadienoic Acid-d4 and a CAS number of 1268627-54-8 is a deuterated derivative of eicosadienoic acid, a polyunsaturated fatty acid. This compound has garnered significant attention in the field of biochemical research due to its unique properties and potential applications in various scientific studies.

The structure of (Z,Z)-5,11-Eicosadienoic Acid-d4 consists of a 22-carbon chain with double bonds at the 5th and 11th positions, and it is labeled with deuterium atoms to enhance its stability and isotopic purity. This modification makes it particularly useful in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) studies, where high resolution and sensitivity are crucial.

In recent years, there has been growing interest in the role of polyunsaturated fatty acids in various biological processes. Eicosadienoic acid, in particular, has been implicated in inflammatory responses, cell signaling pathways, and lipid metabolism. The deuterated version of this compound, (Z,Z)-5,11-Eicosadienoic Acid-d4, allows researchers to track its metabolic pathways more accurately without interference from endogenous fatty acids.

One of the most compelling applications of (Z,Z)-5,11-Eicosadienoic Acid-d4 is in the study of lipid signaling. Polyunsaturated fatty acids can be converted into bioactive lipid mediators through enzymatic processes, such as lipoxygenation and cyclooxygenation. By using the deuterated form, scientists can monitor these conversions in real-time using NMR techniques, providing insights into the dynamics of lipid metabolism.

Moreover, the use of (Z,Z)-5,11-Eicosadienoic Acid-d4 has been explored in drug development research. Its stable deuterium labeling can be leveraged to study drug-drug interactions and metabolic stability. This is particularly important for designing new pharmaceuticals that are resistant to rapid degradation in vivo.

Recent studies have also highlighted the role of polyunsaturated fatty acids in neurobiology. Eicosadienoic acid derivatives have been shown to influence neuronal plasticity and synaptic function. The deuterated version of this compound offers a unique tool to investigate these effects without the confounding factors associated with natural fatty acids.

The synthesis of (Z,Z)-5,11-Eicosadienoic Acid-d4 presents a challenge due to its complex structure and the need for precise stereochemical control. However, advancements in synthetic chemistry have made it more accessible for researchers. Techniques such as metathesis reactions and cross-coupling strategies have been employed to construct the desired double bond configuration.

In conclusion, (Z,Z)-5,11-Eicosadienoic Acid-d4 (CAS No. 1268627-54-8) is a valuable tool for researchers studying polyunsaturated fatty acids and their biological roles. Its deuterium labeling enhances its utility in NMR and MS studies, while its unique structure provides insights into lipid metabolism and signaling pathways. As research continues to uncover the complexities of fatty acid biochemistry, compounds like this will remain indispensable for advancing our understanding of these essential molecules.